Cas no 61146-95-0 (Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester)
61146-95-0 structure
Product Name:Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester
CAS No:61146-95-0
MF:C5H10O3S
MW:150.196100711823
CID:490740
PubChem ID:13392176
Update Time:2025-04-19
Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester
- methyl 2-(2-hydroxyethylsulfanyl)acetate
- methyl 2-[(2-hydroxyethyl)sulfanyl]acetate
- EN300-6487353
- 61146-95-0
- CS-0256430
- DTXSID80539161
- Methyl [(2-hydroxyethyl)sulfanyl]acetate
- Methyl 2-((2-hydroxyethyl)thio)acetate
- SCHEMBL5017557
- AKOS008979275
- starbld0040868
-
- Inchi: 1S/C5H10O3S/c1-8-5(7)4-9-3-2-6/h6H,2-4H2,1H3
- InChI Key: WAQUCCRUGCZVGU-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)CCO
Computed Properties
- Exact Mass: 150.0351
- Monoisotopic Mass: 150.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 84.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 46.53
Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327100-50mg |
Methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 98% | 50mg |
¥4881.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327100-100mg |
Methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 98% | 100mg |
¥7880.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327100-250mg |
Methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 98% | 250mg |
¥12981.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327100-500mg |
Methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 98% | 500mg |
¥20466.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327100-1g |
Methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 98% | 1g |
¥26211.00 | 2024-05-07 | |
| Enamine | EN300-6487353-0.05g |
methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 60.0% | 0.05g |
$226.0 | 2025-03-15 | |
| Enamine | EN300-6487353-0.1g |
methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 60.0% | 0.1g |
$337.0 | 2025-03-15 | |
| Enamine | EN300-6487353-0.25g |
methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 60.0% | 0.25g |
$481.0 | 2025-03-15 | |
| Enamine | EN300-6487353-0.5g |
methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 60.0% | 0.5g |
$758.0 | 2025-03-15 | |
| Enamine | EN300-6487353-1.0g |
methyl 2-[(2-hydroxyethyl)sulfanyl]acetate |
61146-95-0 | 60.0% | 1.0g |
$971.0 | 2025-03-15 |
Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
61146-95-0 (Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester) Related Products
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- 16002-29-2(Dimethyl 2,2'-thiodiacetate)
- 16630-66-3(Methyl (methylthio)acetate)
- 20600-64-0(Acetic acid, (ethylthio)-, methyl ester)
- 17640-29-8(ethyl (ethylthio)acetate)
- 925-47-3(Diethyl 2,\u200b2'-\u200bThiodiacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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